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Compound of Interest

Compound Name: ACP-5862-d4

Cat. No.: B12418138 Get Quote

The proper handling and disposal of laboratory chemicals are paramount for ensuring

personnel safety and environmental protection. This document provides a comprehensive

guide to the proper disposal procedures for ACP-5862-d4, a deuterated metabolite of

Acalabrutinib used as a pharmaceutical reference standard.[1][2] The information herein is

synthesized from its Material Safety Data Sheet (MSDS) and general laboratory waste

management protocols.

Disclaimer: This guide is intended for informational purposes and should be used as a

supplement to, not a replacement for, the official Material Safety Data Sheet (MSDS) provided

by the manufacturer, institutional guidelines, and local, state, and federal regulations. Always

consult with your institution's Environmental Health and Safety (EHS) office for specific

disposal requirements.

Compound Data Summary
It is essential to be familiar with the properties of a chemical before handling and disposal.

Below is a summary of the available information for ACP-5862-d4.
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Property Value Source

Product Name
Acalabrutinib Metabolite M27

(ACP-5862)-D4
[1][2][3]

Chemical Name

4-(8-Amino-3-(4-(but-2-

ynamido)butanoyl)imidazo[1,5-

a]pyrazin-1-yl)-N-(pyridin-2-yl-

d4)benzamide

Molecular Formula C26H19D4N7O3

Molecular Weight 485.5 g/mol

Intended Use

For R&D use only as a

Pharmaceutical Reference

Standard.

Bioactivity Not bioactive, non-radioactive.

CAS Number Not Available

Disposal Protocol: A Step-by-Step Guide
The following protocol outlines the recommended steps for the safe disposal of ACP-5862-d4.

This procedure is based on general best practices for chemical laboratory waste.

Waste Identification and Segregation
Initial Assessment: Treat all waste chemicals, including ACP-5862-d4 and any materials

contaminated with it, as hazardous unless confirmed otherwise by your institution's EHS

office.

Segregation: Do not mix ACP-5862-d4 waste with other chemical waste streams unless

explicitly permitted by your EHS protocol. Incompatible chemicals, when mixed, can react

violently or release hazardous gases.

Collect halogenated and non-halogenated organic solvents in separate containers.

Keep organic wastes separate from inorganic wastes.
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Solutions containing ACP-5862-d4 should be segregated from solid waste contaminated

with the compound (e.g., gloves, weigh boats, paper towels).

Containerization and Labeling
Container Selection: Use a designated, leak-proof container that is chemically compatible

with ACP-5862-d4 and any solvents used. The container must have a secure, tightly closing

lid. The container must be kept closed at all times except when adding waste.

Labeling: Proper labeling is critical for safe disposal. Affix a "Hazardous Waste" tag to the

container as soon as the first drop of waste is added. The label must include:

The words "Hazardous Waste".

The full chemical name: "Acalabrutinib Metabolite M27 (ACP-5862)-D4". Avoid using

formulas or abbreviations.

A list of all constituents in the container, including solvents, with their estimated

percentages.

The associated hazards (e.g., Toxic).

The date the container was first used and the date it became full.

Storage and Accumulation
Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

should be at or near the point of generation. This could be a designated area within a

chemical fume hood or a secondary containment bin on a workbench.

Secondary Containment: All liquid waste containers must be stored in secondary

containment trays to prevent spills from spreading.

Incompatible Waste Storage: Ensure that containers of incompatible wastes are separated

within the SAA. For example, store acids and bases separately.

Disposal Request and Pickup
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Requesting Pickup: Once the waste container is full, or if it has been in the SAA for an

extended period (typically up to one year for partially filled containers), submit a waste

collection request to your institution's EHS or hazardous waste management program.

Prohibited Disposal Methods:

Do NOT dispose of ACP-5862-d4 down the sink.

Do NOT dispose of the chemical in the regular trash.

Do NOT use evaporation in a fume hood as a method of disposal.

Visualizing the Disposal Workflow
To ensure clarity, the following diagram illustrates the decision-making process for chemical

waste disposal in a typical laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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